BP Fluor 532 Maleimide

• Molecular Formula: C39H42N4O10S2
• Molecular Weight: 790.9 g/mol
• InChI: InChI=1S/C39H42N4O10S2/c1-20-38(3,4)26-18-24-30(22-10-12-23(13-11-22)37(46)40-16-8-7-9-17-43-28(44)14-15-29(43)45)25-19-27-32(42-21(2)39(27,5)6)36(55(50,51)52)34(25)53-33(24)35(31(26)41-20)54(47,48)49/h10-15,18-21,41H,7-9,16-17H2,1-6H3,(H,40,46)(H,47,48,49)(H,50,51,52)
• InChIKey: OOTQTCJWAIDDBD-UHFFFAOYSA-N

BP Fluor 532 Maleimide: Thiol-Reactive Fluorescent Conjugation Dye

BP Fluor 532 Maleimide is a thiol-reactive fluorescent dye within the sulfonated rhodamine class, engineered for the covalent labeling of cysteine residues in proteins, peptides, and other thiol-containing biomolecules . It functions as an Alexa Fluor 532 equivalent, delivering pH-insensitive emission across a broad pH range of 4–10 and optimized excitation at the 532 nm frequency-doubled Nd:YAG laser line, making it a key reagent for high-sensitivity imaging and flow cytometry .

Workflow Thiol-reactive dye for 532 nm laser imaging and flow cytometry

Selection Alexa Fluor 532-compatible alternative with pH-insensitive emission (pH 4–10)

Use context Protein/peptide cysteine labeling; FRET, multiplexed, and live-cell assays

BP Fluor 532 Maleimide: Risks of Analog Substitution

While multiple maleimide-functionalized dyes share the 532 nm excitation channel (e.g., Alexa Fluor 532, ATTO 532, CF532, Cy3 derivatives), their substitution without performance verification can undermine experimental reproducibility. Differences in extinction coefficients, quantum yields, and photostability profiles directly impact signal-to-noise ratios, especially in low-abundance target detection or prolonged live-cell imaging [1]. Additionally, the solvent pH insensitivity range varies among these fluorophores, with some exhibiting significant fluorescence quenching outside their optimal pH windows . These variations underscore the procurement need for a dye that maintains consistent brightness and stability across common experimental conditions, rather than assuming all yellow-green fluorescent maleimides are interchangeable.

Photostability Cyanine dyes may photobleach faster; signal retention in time-lapse imaging may shift

pH sensitivity Some 532 nm dyes lose fluorescence outside pH 4–9; buffer-dependent intensity may vary

Spectral match Extinction coefficients and quantum yields differ; low-abundance detection SNR may not transfer

• [1] Berlier, J. E., et al. (2003). Quantitative Comparison of Long-wavelength Alexa Fluor Dyes to Cy Dyes: Fluorescence of the Dyes and Their Bioconjugates. Journal of Histochemistry & Cytochemistry, 51(12), 1699-1712. View Source

BP Fluor 532 Maleimide: Performance Evidence vs. Analogs

Broader pH Insensitivity vs. DyLight 550

BP Fluor 532 Maleimide maintains stable fluorescent emission across a pH range of 4 to 10, eliminating the need for stringent buffer optimization during protein conjugation or live-cell imaging . In comparison, the widely used DyLight 550 Maleimide is specified for applications over a narrower pH range of 4–9, which may restrict its performance in more acidic or basic cellular compartments or in certain buffer systems . This broader tolerance ensures consistent signal generation under variable experimental conditions.

pH Insensitivity

Data to verify

BP Fluor 532: pH 4–10
DyLight 550: pH 4–9
+1 pH unit upper limit

Broader pH tolerance may reduce buffer optimization steps

Vendor-specified range; verify in target buffer

Evidence Dimension	pH Insensitivity Range
Target Compound Data	pH 4 - 10
Comparator Or Baseline	DyLight 550 Maleimide: pH 4 - 9
Quantified Difference	+1 pH unit upper operational limit
Conditions	Vendor-specified fluorescence emission stability range in aqueous solution

Why This Matters

This broader pH tolerance reduces experimental variability and allows for reliable fluorescence detection in a wider array of biological buffers and cellular environments without the need for additional buffer exchange steps.

Brightness and Cost vs. Alexa Fluor 532

Vendor comparisons position BP Fluor 532 as a direct substitute for Alexa Fluor 532, offering comparable brightness and overall fluorescence performance . This functional equivalence is achieved at a lower price point, as BP Fluor 532 is explicitly marketed to provide 'Alexa Fluor 532-comparable brightness and performance at a significantly lower cost,' enabling budget maximization without sacrificing data quality . This cost differential is critical for large-scale conjugation projects or high-throughput screening applications where the cumulative expense of premium dyes can be prohibitive.

Brightness & Cost

Reported

BP Fluor 532: Alexa Fluor 532-comparable performance; lower cost

Cost-performance alignment for high-throughput labeling

Pricing and equivalence claims require in-house verification

Evidence Dimension	Performance-to-Cost Ratio
Target Compound Data	Alexa Fluor 532-comparable brightness and performance
Comparator Or Baseline	Alexa Fluor 532 C5 Maleimide: Equivalent spectral and photostability claims from vendor
Quantified Difference	Lower cost, though exact price varies by vendor and quantity; functionally equivalent
Conditions	Vendor claims regarding conjugate fluorescence in imaging and flow cytometry

Why This Matters

This allows procurement specialists to optimize research budgets by selecting a dye that maintains the performance standard of the industry-leading Alexa Fluor series while reducing per-experiment labeling costs.

Blue-Shifted Spectrum vs. Cy3 Maleimide

The absorption and emission maxima of BP Fluor 532 Maleimide are approximately 532 nm and 554 nm, respectively . This spectral placement is significantly blue-shifted compared to common Cy3 maleimide conjugates, which typically exhibit absorption/emission peaks around 555 nm / 570 nm . This shift reduces spectral overlap with longer-wavelength red and far-red dyes, making BP Fluor 532 Maleimide a superior choice for multiplexed fluorescence applications where minimizing crosstalk is essential for accurate signal quantification.

Spectral Blue-Shift

Reported

BP Fluor 532: Abs 532 nm, Em 554 nm
Cy3: Abs ~555 nm, Em ~570 nm
~23 nm blue-shifted absorption

Reduced red-channel crosstalk may support multiplex panel design

Spectroscopic data; verify in experimental setup

Evidence Dimension	Absorption/Emission Maxima
Target Compound Data	Abs: 532 nm, Em: 554 nm
Comparator Or Baseline	Cy3 Maleimide: Abs ~555 nm, Em ~570 nm
Quantified Difference	Absorption peak blue-shifted by ~23 nm
Conditions	Spectroscopic data from vendor technical sheets in aqueous buffer

Why This Matters

This spectral separation is crucial for designing multiplex panels where the 532 nm channel must be clearly resolved from red/far-red detectors, minimizing the need for complex and signal-reducing compensation algorithms.

Enhanced Photostability vs. Cyanine Dyes

The resulting conjugates of BP Fluor 532 Maleimide demonstrate brighter fluorescence and greater photostability than those of many other spectrally similar fluorophores . As a functional equivalent of Alexa Fluor 532, its photostability profile is expected to align with the documented performance of Alexa Fluor dyes, which have been shown in quantitative comparative studies to be 'significantly more resistant to photobleaching than were their Cy dye counterparts' [1]. This enhanced resistance to photobleaching is particularly advantageous for time-lapse microscopy and 3D image reconstruction where prolonged exposure to excitation light is required.

Photostability

Class-level

BP Fluor 532 reports greater photostability than many similar fluorophores; Alexa Fluor class shown more resistant to photobleaching vs. Cy dyes

May enable longer time-lapse acquisition and lower-abundance detection

Class-level inference; confirm under specific imaging conditions

Evidence Dimension	Photostability (Relative Resistance to Photobleaching)
Target Compound Data	Reported as having 'greater photostability than conjugates of many other spectrally similar fluorophores'
Comparator Or Baseline	Cy3 dye conjugates: 'significantly more resistant to photobleaching' for Alexa Fluor 532 class dyes vs. Cy dyes in published studies
Quantified Difference	Qualitative claim of superior resistance; quantitative difference depends on exact experimental conditions and instrumentation
Conditions	Vendor claims and published comparative studies on Alexa Fluor vs. Cyanine dye conjugates in imaging applications

Why This Matters

Greater photostability translates to higher cumulative signal collection, enabling the detection of lower-abundance targets and providing a wider temporal window for image capture before significant signal decay occurs.

• [1] Berlier, J. E., et al. (2003). Quantitative Comparison of Long-wavelength Alexa Fluor Dyes to Cy Dyes: Fluorescence of the Dyes and Their Bioconjugates. Journal of Histochemistry & Cytochemistry, 51(12), 1699-1712. View Source

BP Fluor 532 Maleimide: Key Labeling Applications

High-Throughput Flow Cytometry Panel Development

For core facilities or biotech companies processing thousands of samples annually, BP Fluor 532 Maleimide offers a direct, performance-equivalent substitution for Alexa Fluor 532 at a significantly reduced cost per conjugation . This enables the development of large, validated flow cytometry antibody panels with the same 532 nm channel specifications without exceeding consumables budgets, a key procurement consideration highlighted by its vendor positioning as an Alexa Fluor 532 alternative .

Multiplexed Microscopy in Variable pH Compartments

In live-cell imaging studies tracking endocytosis or lysosomal trafficking where local pH can fluctuate between acidic (pH 4-5) and neutral (pH 7), the broad pH insensitivity of BP Fluor 532 Maleimide (pH 4-10) ensures consistent fluorescence intensity across the entire pathway . This eliminates the need for pH-correction algorithms and provides more reliable quantification of protein trafficking dynamics compared to dyes with narrower pH tolerance, such as DyLight 550 (pH 4-9) .

Thiol-Specific Labeling for FRET Assays

The maleimide functional group of BP Fluor 532 Maleimide enables highly specific, covalent attachment to free thiols (-SH) under mild conditions (pH 6.5-7.5) . This specificity is critical for site-directed labeling of engineered cysteine residues in proteins for FRET (Fluorescence Resonance Energy Transfer) assays, as the resulting conjugates exhibit brighter fluorescence and greater photostability than many other spectrally similar fluorophores, enhancing the dynamic range and reproducibility of proximity-based measurements .

Application

Selection Property

Validation Focus

High-Throughput Flow Cytometry Panel

Alexa Fluor 532-comparable brightness and cost profile

Verify signal intensity and stability in panel context

Live-Cell Imaging Across pH-Variable Compartments

pH-insensitive emission (pH 4–10)

Confirm consistent fluorescence in endo-lysosomal pH range

Thiol-Specific FRET Assays

Maleimide-thiol conjugation specificity and photostability

Evaluate FRET dynamic range and labeling efficiency